Cas no 1781697-61-7 (tert-butyl 2-2-(methylamino)ethylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-2-(methylamino)ethylpyrrolidine-1-carboxylate
• CAS No: 1781697-61-7
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 6258033
• PubChem ID: 83893348
• Update Time: 2025-11-07

tert-butyl 2-2-(methylamino)ethylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-2-(methylamino)ethylpyrrolidine-1-carboxylate
• EN300-1879628
• 1781697-61-7
• tert-butyl 2-[2-(methylamino)ethyl]pyrrolidine-1-carboxylate

• Inchi： 1S/C12H24N2O2/c1-12(2,3)16-11(15)14-9-5-6-10(14)7-8-13-4/h10,13H,5-9H2,1-4H3
• InChI Key： BVURQFKTGBDQGH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1CCNC)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 2-2-(methylamino)ethylpyrrolidine-1-carboxylate

tert-butyl 2-(2-(methylamino)ethyl)pyrrolidine-1-carboxylate: A Comprehensive Overview

tert-butyl 2-(2-(methylamino)ethyl)pyrrolidine-1-carboxylate (CAS No. 1781697-61-7) is a chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of tertiary butyl esters, which are widely used in pharmaceuticals, agrochemicals, and materials science. The molecule's structure consists of a pyrrolidine ring, a methylamino group, and a tert-butyl ester moiety, making it a versatile building block for further chemical modifications.

The pyrrolidine ring is a five-membered saturated heterocyclic compound that provides the molecule with excellent stability and flexibility. This structural feature is particularly advantageous in drug design, where flexibility can enhance bioavailability and target specificity. Recent studies have highlighted the potential of pyrrolidine-containing compounds in the development of novel therapeutic agents, especially in the treatment of central nervous system disorders and cancer.

The methylamino group attached to the pyrrolidine ring introduces additional functionality to the molecule. This group can act as a hydrogen bond donor or acceptor, depending on the chemical environment, which is crucial for interactions with biological targets. Furthermore, the methylamino group can be chemically modified to introduce new functionalities, such as increased lipophilicity or improved metabolic stability.

The tert-butyl ester moiety is another key feature of this compound. Ester groups are commonly used in drug delivery systems due to their ability to enhance solubility and stability. The tert-butyl group, in particular, is known for its high lipophilicity and resistance to hydrolysis under physiological conditions. These properties make it an ideal candidate for use in controlled-release drug delivery systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of tert-butyl 2-(2-(methylamino)ethyl)pyrrolidine-1-carboxylate using various methodologies. For instance, researchers have employed catalytic asymmetric synthesis to produce enantiomerically pure derivatives of this compound, which are valuable for pharmacological studies. Additionally, green chemistry approaches have been explored to minimize environmental impact during the synthesis process.

In terms of applications, tert-butyl 2-(2-(methylamino)ethyl)pyrrolidine-1-carboxylate has shown promise in several areas. In the pharmaceutical industry, it has been investigated as a potential lead compound for anti-inflammatory and anti-cancer drugs. Its ability to modulate cellular signaling pathways makes it a valuable tool in drug discovery efforts.

Moreover, this compound has been utilized as a building block in the synthesis of more complex molecules with enhanced biological activity. For example, researchers have incorporated this compound into polymer-based drug delivery systems to improve drug loading capacity and release profiles.

From an environmental perspective, understanding the fate and transport of tert-butyl 2-(2-(methylamino)ethyl)pyrrolidine-1-carboxylate in natural systems is crucial for assessing its potential ecological impact. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation.

In conclusion, tert-butyl 2-(2-(methylamino)ethyl)pyrrolidine-1-carboxylate (CAS No. 1781697-61-7) is a multifaceted compound with diverse applications across various industries. Its unique structural features and functional groups make it an invaluable tool for researchers and developers alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.